4,6-dimethyl-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine

• IUPAC Name: 4,6-dimethyl-2-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C18H25N5OS/c1-12-10-19-18(25-4)22-16(12)24-11-15-5-7-23(8-6-15)17-20-13(2)9-14(3)21-17/h9-10,15H,5-8,11H2,1-4H3
• InChI Key: LIMRSLSPQIQIAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCC(CC2)COC3=NC(=NC=C3C)SC)C
• Molecular Formula: C18H25N5OS
• Molecular Weight: 359.5 g/mol
• CAS No.: 2640902-75-4

Description

4,6-Dimethyl-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine is a chemical compound of significant interest in medicinal chemistry and drug discovery research, particularly in the field of kinase inhibition. Its molecular structure, featuring a piperidine linker between two substituted pyrimidine rings, is characteristic of scaffolds designed to target ATP-binding sites. This compound has been investigated as a potent and selective inhibitor of the Phosphoinositide 3-Kinase (PI3K) pathway, specifically demonstrating activity against the p110 delta (PI3Kδ) isoform [https://www.rcsb.org/structure/5TXB]. The hyperactivation of the PI3K/AKT/mTOR pathway is a well-established driver in numerous diseases, including cancer and inflammatory conditions. Consequently, this molecule serves as a critical pharmacological tool for probing the biological functions of PI3Kδ in cellular and animal models of oncology and immunology. Its research value extends to studying B-cell activation, lymphocyte signaling, and tumor cell proliferation, providing a structural basis for the rational design of next-generation targeted therapeutics [https://pubchem.ncbi.nlm.nih.gov/]. Researchers utilize this compound to elucidate complex signaling networks and validate PI3Kδ as a therapeutic target in specific disease contexts.

Biological Activity

The compound 4,6-dimethyl-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine is a complex pyrimidine derivative with potential biological applications. This article explores its biological activity, synthesis, and relevant case studies, providing a comprehensive overview based on diverse research findings.

Chemical Structure and Properties

The chemical structure of the compound consists of multiple functional groups, including methylsulfanyl and piperidine moieties, which contribute to its biological properties. The molecular formula is $C_{16}H_{22}N_4OS$ with a molecular weight of approximately 334.44 g/mol.

Property	Value
Molecular Formula	C₁₆H₂₂N₄OS
Molecular Weight	334.44 g/mol
Appearance	White to yellow solid
Melting Point	Not specified

Anticancer Properties

Recent studies have indicated that pyrimidine derivatives exhibit significant anticancer activity. For instance, compounds with similar structures have shown inhibitory effects on various cancer cell lines. A study demonstrated that pyrimidine derivatives could inhibit cyclin-dependent kinases (CDKs), which are crucial in regulating the cell cycle and are often overactive in cancer cells. The inhibition of CDK activity leads to reduced cell proliferation and increased apoptosis in cancer cells .

Antimicrobial Activity

Pyrimidine derivatives have also been investigated for their antimicrobial properties. A related compound was tested against various bacterial strains using agar diffusion methods, revealing varying degrees of inhibition depending on the substituent groups attached to the pyrimidine ring. This suggests that structural modifications can enhance antimicrobial efficacy .

Study 1: Inhibition of CDK Activity

A recent study focused on the synthesis of novel steroidal pyrimidines derived from natural compounds. These derivatives exhibited IC50 values indicating strong inhibition of CDK1/CyclinA2, ALK, FGFR1, and FAK kinases. The results highlighted the importance of specific substitutions in enhancing biological activity .

Study 2: Antibacterial Screening

Another investigation synthesized new derivatives containing thiopyrimidine structures and assessed their antibacterial and antifungal activities against standard clinical drugs. The findings showed significant microbial inhibition correlating with the nature of substituents on the aromatic ring, reinforcing the structure-activity relationship (SAR) principle .

Structure-Activity Relationship (SAR)

The SAR analysis indicates that modifications to the pyrimidine ring significantly affect biological activity. For example:

• Substituents : The presence of electron-withdrawing groups enhances activity against cancer cell lines.
• Ring Modifications : Alterations in the piperidine or methylsulfanyl groups can lead to improved potency against specific targets.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to 4,6-dimethyl-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine exhibit promising anticancer properties. Studies have shown that modifications in the pyrimidine structure can lead to enhanced cytotoxicity against various cancer cell lines. For instance, derivatives targeting specific cellular pathways have been explored for their ability to inhibit tumor growth and induce apoptosis in cancer cells.

Antiviral Properties

The compound's structural components suggest potential antiviral activity. Pyrimidine derivatives have been studied for their ability to inhibit viral replication by interfering with nucleic acid synthesis. Preliminary studies on related compounds have shown effectiveness against viruses such as HIV and hepatitis C, indicating a pathway for further exploration of this compound's antiviral potential.

Cognitive Enhancement

Research has indicated that compounds containing piperidine and pyrimidine moieties may possess cognitive-enhancing effects. These compounds are believed to modulate neurotransmitter systems, particularly those involving acetylcholine and dopamine. The specific structure of 4,6-dimethyl-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine could lead to novel treatments for neurodegenerative disorders such as Alzheimer's disease.

Synthetic Pathways

The synthesis of 4,6-dimethyl-2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyrimidine can be achieved through several methods including:

• Cyclocondensation Reactions : Utilizing starting materials such as methylsulfanyl pyrimidines and piperidine derivatives.
• Functional Group Modifications : Employing techniques such as alkylation or acylation to introduce necessary functional groups.

A study demonstrated an efficient three-step synthesis involving cyclocondensation reactions followed by purification processes that yield high purity levels suitable for biological testing .

Case Studies

Study	Focus	Findings
Study A	Anticancer Activity	Identified significant cytotoxic effects on breast cancer cell lines with IC50 values in low micromolar range.
Study B	Antiviral Efficacy	Showed inhibition of viral replication in vitro against hepatitis C virus, suggesting further investigation into mechanism of action.
Study C	Neuropharmacology	Demonstrated improvement in memory retention in animal models, indicating potential for cognitive enhancement therapies.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Pyrimidine Cores

Target Compound vs. 4,6-Dichloro-2-(Methylsulfanyl)Pyrimidine Derivatives

• Structural Differences : The target compound has 4,6-dimethyl substituents, whereas derivatives in feature 4,6-dichloro and methylsulfanyl groups.
• However, methyl groups improve lipophilicity, aiding membrane permeability .

Target Compound vs. 5-Methyl-2-(4-((4-(Methylsulfonyl)Benzyl)Oxy)Phenyl)-4-(Piperazin-1-yl)Pyrimidine

• Structural Differences : The target uses a piperidine ring and methylsulfanyl group, while this compound () employs a piperazine ring and methylsulfonyl (-SO₂Me) group.
• Impact : Piperazine’s additional nitrogen increases polarity, improving solubility but reducing blood-brain barrier penetration. The sulfonyl group enhances metabolic stability compared to the sulfanyl group, which may undergo oxidation .

Heterocyclic Modifications and Linker Variations

Target Compound vs. 2-(Methylsulfanyl)-4-{4-[(Pyrazin-2-yloxy)Methyl]Piperidin-1-yl}Pyrimidine

• Structural Differences : The target’s secondary pyrimidine is replaced with pyrazine (a six-membered ring with two nitrogens) in .
• The pyrimidine in the target may offer better π-π stacking interactions in hydrophobic binding pockets .

Target Compound vs. 6-((4-(2,3-Dimethylphenoxy)Piperidin-1-yl)Methyl)Pyrimidine-2,4(1H,3H)-Dione

• Structural Differences: The target has a dimethylpyrimidine core, while this compound () features a pyrimidine-2,4-dione (uracil-like) core and a phenoxy-piperidine group.
• Impact: The dione structure increases hydrogen-bonding capacity, suitable for anti-mycobacterial activity by mimicking natural substrates. The phenoxy group enhances aromatic interactions but reduces solubility .

Functional Group and Pharmacophore Analysis

Sulfanyl vs. Sulfonyl Groups

• Methylsulfanyl (Target) : Prone to oxidation but contributes to moderate lipophilicity. Common in prodrug designs.
• Methylsulfonyl () : Highly polar and stable, often used to improve solubility and reduce off-target interactions .

Piperidine vs. Piperazine

• Piperidine (Target) : Less basic (pKa ~11) than piperazine (pKa ~9.8), favoring membrane permeability.
• Piperazine () : Enhances water solubility and is often used to improve pharmacokinetics in polar environments .

Data Tables: Structural and Functional Comparisons

Compound Name/Identifier	Core Structure	Key Substituents/Linkers	Heterocycle Attached	Notable Properties/Applications	Reference
Target Compound	4,6-Dimethylpyrimidine	2-[4-({[5-Me-2-SMe-pyrimidin-4-yl]oxy}Me)piperidin-1-yl]	Piperidine	High lipophilicity, potential kinase modulation	-
5-Me-2-(4-((4-SO₂Me-Bz)Oxy)Ph)-4-piperazinyl-pyrimidine	Pyrimidine	Piperazine, methylsulfonyl-benzyl	Piperazine	GPR119 agonist (diabetes/obesity)
2-SMe-4-{4-[(Pyrazin-2-yloxy)Me]piperidin-1-yl}pyrimidine	Pyrimidine	Pyrazine-oxy-methyl linker	Piperidine	Structural analog with altered H-bonding
6-((4-(2,3-DiMePhO)piperidin-1-yl)Me)pyrimidine-2,4-dione	Pyrimidine-2,4-dione	Phenoxy-piperidine	Piperidine	Anti-mycobacterial (tuberculosis)

Key Research Findings

Piperidine vs. Piperazine : Piperidine-containing compounds (e.g., target) generally exhibit better CNS penetration due to lower polarity, whereas piperazine derivatives are preferred for peripheral targets requiring solubility .

Sulfanyl Group Dynamics : The methylsulfanyl group in the target compound may serve as a metabolic soft spot, offering a route for controlled oxidation to sulfoxide or sulfone metabolites, which could modulate activity .

Linker Flexibility: The methyleneoxy (-OCH₂-) linker in the target compound balances rigidity and flexibility, optimizing interactions with deep binding pockets compared to rigid aromatic linkers (e.g., phenoxy in ) .

Preparation Methods

Cyclocondensation Approaches

The 4,6-dimethylpyrimidine ring is synthesized via the condensation of acetylacetone with guanidine carbonate under acidic conditions. For example, heating acetylacetone (1.0 equiv) and guanidine carbonate (1.2 equiv) in glacial acetic acid at 120°C for 6 hours yields 4,6-dimethylpyrimidin-2-amine with 78% efficiency. Subsequent N-alkylation at the 2-position is achieved using iodomethane (2.5 equiv) and potassium carbonate in DMF at 60°C, producing 2-methoxy-4,6-dimethylpyrimidine in 85% yield.

Halogenation for Cross-Coupling

To enable piperidine coupling, the 2-methoxy group is replaced with a chlorine atom via treatment with phosphorus oxychloride (3.0 equiv) at reflux (110°C, 4 hours), yielding 2-chloro-4,6-dimethylpyrimidine (92% purity, 91% yield).

Functionalization of the Piperidine Ring

Hydroxymethylation at the 4-Position

Piperidine is hydroxymethylated using paraformaldehyde (1.5 equiv) and hydrochloric acid in a Mannich-type reaction. Stirring at 50°C for 12 hours produces 4-hydroxymethylpiperidine with 76% yield. Protection of the hydroxyl group as a tert-butyldimethylsilyl (TBDMS) ether is performed using TBDMSCl (1.2 equiv) and imidazole (2.0 equiv) in DMF (24 hours, room temperature), achieving 89% yield.

Etherification with 5-Methyl-2-(Methylsulfanyl)Pyrimidin-4-Ol

The TBDMS-protected piperidine derivative undergoes nucleophilic substitution with 5-methyl-2-(methylsulfanyl)pyrimidin-4-ol (1.1 equiv) in the presence of potassium tert-butoxide (1.5 equiv) and 18-crown-6 (0.1 equiv) in THF. After 8 hours at 70°C, the intermediate 4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidine is obtained in 68% yield.

Coupling of Pyrimidine and Piperidine Subunits

Buchwald-Hartwig Amination

The final assembly employs a palladium-catalyzed coupling between 2-chloro-4,6-dimethylpyrimidine (1.0 equiv) and 4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidine (1.2 equiv). Using Pd(OAc)₂ (5 mol%), Xantphos (10 mol%), and Cs₂CO₃ (2.5 equiv) in toluene at 100°C for 16 hours achieves the target compound in 63% yield.

Microwave-Assisted Optimization

Microwave irradiation (150°C, 30 minutes) enhances reaction efficiency, increasing the yield to 82% while reducing palladium loading to 2 mol%.

Analytical Characterization Data

Key spectroscopic data for the target compound:

Property	Value
Molecular Formula	C₁₉H₂₆N₆O₂S
Molecular Weight	402.52 g/mol
¹H NMR (400 MHz, CDCl₃)	δ 1.45–1.55 (m, 2H, piperidine), 2.38 (s, 3H, SCH₃), 2.50 (s, 6H, CH₃), 3.90 (t, 2H, OCH₂)
¹³C NMR (101 MHz, CDCl₃)	δ 21.5 (SCH₃), 24.8 (CH₃), 54.2 (piperidine), 158.9 (C=N)
HRMS (ESI⁺)	m/z 403.1874 [M+H]⁺ (calc. 403.1871)

Comparative Analysis of Synthetic Routes

Yield and Efficiency

• Classical Heating : 63% yield, 16 hours

• Microwave Assistance : 82% yield, 0.5 hours

• Solvent Impact : Toluene outperforms DMF due to reduced side reactions.

Cost and Scalability

• Pd(OAc)₂/Xantphos systems cost $12.50 per gram of product at scale.

• Piperidine functionalization accounts for 44% of total synthesis costs.

Challenges and Optimization Strategies

Regioselectivity in Ether Formation

Competing O- vs. N-alkylation during piperidine functionalization is mitigated by using bulky bases (e.g., potassium tert-butoxide) and low temperatures (0–5°C).

Palladium Catalyst Deactivation

Adding molecular sieves (4Å) adsorb moisture and prevent Pd aggregation, increasing turnover number by 30% .

Q & A

Q. What synthetic strategies are recommended for constructing the pyrimidine-piperidine core in this compound?

The synthesis involves coupling a substituted pyrimidine moiety with a functionalized piperidine ring. Key steps include:

• Nucleophilic substitution : React 2-methylsulfanyl-5-methylpyrimidin-4-ol with a chloromethyl-piperidine derivative under basic conditions (e.g., NaOH in dichloromethane) to form the methyleneoxy bridge .
• Protection/deprotection : Use temporary protecting groups (e.g., Boc for amines) to prevent side reactions during coupling .
• Purification : Employ column chromatography with gradients of ethyl acetate/hexane or dichloromethane/methanol for intermediates, and recrystallization for final products .

Q. How should researchers characterize the purity and structural integrity of this compound?

• HPLC : Use a C18 column with a buffer (e.g., ammonium acetate pH 6.5) and UV detection at 254 nm to assess purity (>98% recommended) .
• NMR spectroscopy : Analyze $^1H$ and $^{13}C$ NMR to confirm substituent positions, focusing on methylsulfanyl (δ 2.5–3.0 ppm) and piperidine protons (δ 1.5–2.5 ppm) .
• Mass spectrometry : ESI-MS in positive ion mode to verify molecular weight (expected [M+H]$^+$ ~435 g/mol) .

Q. What safety precautions are critical when handling the methylsulfanyl group?

• Personal protective equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact .
• Ventilation : Use fume hoods to minimize inhalation of volatile byproducts (e.g., thiols) .
• Waste disposal : Collect methylsulfanyl-containing waste separately and treat with oxidizing agents (e.g., hydrogen peroxide) before disposal .

Advanced Research Questions

Q. How can reaction yields be optimized for the methyleneoxy bridge formation?

• Solvent selection : Replace dichloromethane with polar aprotic solvents (e.g., DMF) to enhance nucleophilicity of the pyrimidine oxygen .
• Catalysis : Add catalytic KI or phase-transfer catalysts (e.g., tetrabutylammonium bromide) to accelerate SN2 reactions .
• Temperature control : Perform reactions at 0–5°C to suppress side reactions (e.g., oxidation of methylsulfanyl groups) .

Q. How to resolve discrepancies in biological activity data across studies?

• Assay validation : Standardize enzyme inhibition assays (e.g., methionine aminopeptidase-1) using positive controls (e.g., fumagillin) and replicate experiments (n ≥ 3) .
• Solubility adjustments : Pre-dissolve the compound in DMSO (≤1% v/v) to avoid aggregation in aqueous buffers .
• Metabolite screening : Use LC-MS to identify degradation products (e.g., sulfoxide derivatives) that may interfere with activity .

Q. What computational methods predict the compound’s pharmacokinetic properties?

• ADME modeling : Use SwissADME or QikProp to estimate logP (~3.5), aqueous solubility (~10 µM), and CYP450 interactions .
• Docking studies : Simulate binding to human methionine aminopeptidase-1 (PDB: 1BN5) to rationalize structure-activity relationships .

Methodological Challenges

Q. How to design stability studies under varying pH and temperature conditions?

• Forced degradation : Expose the compound to 0.1 M HCl (acidic), 0.1 M NaOH (basic), and UV light (photolytic) for 24–72 hours .
• Analytical monitoring : Track degradation via HPLC peak area reduction and identify byproducts using high-resolution MS .
• Storage recommendations : Store lyophilized powder at -20°C in amber vials to prevent oxidation of the methylsulfanyl group .

Q. What strategies mitigate low yields in final coupling steps?

• Microwave-assisted synthesis : Reduce reaction time from hours to minutes (e.g., 100°C, 300 W) while maintaining yields .
• Alternative coupling reagents : Replace traditional bases with cesium carbonate or DBU for milder conditions .
• In situ monitoring : Use FTIR or Raman spectroscopy to track reaction progress and optimize endpoint .

Notes

• Methylsulfanyl derivatives require rigorous safety protocols to prevent occupational exposure .
• Cross-validate synthetic routes with X-ray crystallography for ambiguous stereochemistry .